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CAS No.: 79234-28-9

Cat. No.: B1213931

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of rabeprazole in long-term animal studies. The information is intended to guide

researchers in designing and executing studies to evaluate the chronic effects of rabeprazole.

Introduction
Rabeprazole is a proton pump inhibitor (PPI) that suppresses gastric acid secretion by

inhibiting the H+/K+-ATPase enzyme system at the secretory surface of the gastric parietal cell.

[1] Long-term administration in animal models is crucial for understanding its safety profile,

including potential toxicological and carcinogenic effects. Chronic exposure to rabeprazole in

animals has been shown to cause pharmacologically mediated changes, primarily related to

sustained acid suppression.[2][3] These include increased serum gastrin levels

(hypergastrinemia) and subsequent changes in the stomach, such as enterochromaffin-like

(ECL) cell hyperplasia.[2][4][5]
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Data Presentation: Summary of Quantitative Data from
Long-Term Animal Studies
The following tables summarize the quantitative data from various long-term toxicology and

carcinogenicity studies of rabeprazole in different animal species.

Table 1: Rabeprazole Administration in Rats
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Study Type Strain Duration
Doses
(mg/kg/day)

Key
Findings

Reference

Juvenile

Toxicity

Sprague-

Dawley
5 weeks 5, 25, 150

Increased

serum

gastrin,

increased

stomach

weight, dose-

related

cytoplasmic

eosinophilia

of chief cells,

increased

ECL cell

density.

Effects were

reversible.

NOAEL: 25

mg/kg.

[5][6]

Carcinogenici

ty

Sprague-

Dawley

(female)

2 years

(lifetime)
Up to 120

ECL cell

hyperplasia

and gastric

carcinoids

observed.

[4]

Carcinogenici

ty

F344 2 years Not specified Increased

incidences of

adrenal

medulla

pheochromoc

ytoma,

testicular

interstitial cell

tumors, and

monocytic

leukemia in

males.

[7]
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Increased

incidence of

pituitary

tumors in

females.

Carcinogenici

ty
Fischer 2 years Up to 20

ECL cell

hyperplasia

observed, but

no gastric

carcinoids.

[4]

Reflux-

induced

Esophageal

Cancer

Model

Sprague-

Dawley
40 weeks

1.5% (W/V)

solution, 0.2

ml/100g body

weight, 3

days/week

(subcutaneou

s)

Reduced

incidence of

esophageal

cancer (29%

vs. 74% in

controls) and

Barrett's

metaplasia

(65% vs.

100% in

controls).

[8][9][10]

Table 2: Rabeprazole Administration in Mice
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Study Type Strain Duration
Doses
(mg/kg/day)

Key
Findings

Reference

Long-term

Toxicity
Not specified

Up to 104

weeks
2-400

ECL cell

hyperplasia

observed.

[4]

Carcinogenici

ty
CD-1 (male) 88 weeks Not specified

Increased

incidence of

pulmonary

adenoma.

[7]

Carcinogenici

ty

CD-1

(female)
2 years Not specified

No treatment-

related tumor

findings.

[7]

Table 3: Rabeprazole Administration in Dogs
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Study Type Strain Duration
Doses
(mg/kg/day)

Key
Findings

Reference

Juvenile

Toxicity
Beagle 13 weeks 3, 10, 30

Increased

serum gastrin

levels and

stomach

changes.

Effects were

reversible.

NOAEL: 3

mg/kg.

[5][6]

Subchronic

Toxicity

(Combination

with Sodium

Bicarbonate)

Beagle 13 weeks

5+200,

10+400,

20+800

(rabeprazole

+ NaHCO3)

Esophageal

ulceration in

one male at

the high

dose. NOAEL

(male):

10+400

mg/kg;

NOAEL

(female):

20+800

mg/kg.

[11][12]

Long-term

Toxicity
Not specified Up to 1 year 0.1-30

Details not

specified.
[4]

Experimental Protocols
General Protocol for Oral Administration in Rodents
(Rats/Mice)
This protocol is a general guideline and may require optimization based on specific study

objectives.

a. Animal Model:
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Species: Sprague-Dawley or F344 rats, CD-1 mice.

Age: Typically young adults (6-8 weeks old) at the start of the study. For juvenile studies,

administration may begin as early as postnatal day 7.[6]

Health Status: Healthy, pathogen-free animals.

b. Formulation and Dosing:

Formulation: Rabeprazole is unstable in acidic conditions. For oral gavage, it should be

formulated as a suspension in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose) or in

an enteric-coated formulation to prevent degradation in the stomach.[2]

Dose Calculation: Initial doses can be estimated based on the Human Equivalent Dose

(HED) derived from the No-Observed-Adverse-Effect Level (NOAEL) from previous studies.

To convert a rat dose to HED, the rat dose (in mg/kg) is divided by 6.2.[2]

Administration: Administer once daily via oral gavage. The volume should be based on the

most recent body weight.

c. Monitoring and Endpoints:

Clinical Observations: Daily checks for signs of toxicity, such as changes in behavior, weight

loss, or lethargy.[2]

Body Weight: Measure weekly.

Serum Gastrin Levels: Collect blood samples at specified intervals (e.g., monthly) to monitor

for hypergastrinemia, an indirect marker of efficacy and a potential safety concern.[2]

Gastric pH: Can be measured from stomach content aspirates at necropsy to assess the

efficacy of acid suppression.[2]

Terminal Procedures: At the end of the study, perform a complete necropsy. Collect stomach

and other relevant organs for histopathological examination, paying close attention to the

gastric mucosa for signs of ECL cell hyperplasia or other changes.[6]
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Protocol for Subcutaneous Administration in a Rat
Reflux Model
This protocol is adapted from a study investigating the chemopreventive effects of rabeprazole

on reflux-induced esophageal cancer.[8][9]

a. Surgical Procedure (Jejuno-esophagostomy):

Animal Model: Male Sprague-Dawley rats.

Anesthesia: Use an appropriate anesthetic agent (e.g., isoflurane, pentobarbital).[2]

Procedure: Perform a midline laparotomy to expose the jejunum and esophagus. Create an

anastomosis between the jejunum and the esophagus to induce reflux of gastro-duodenal

contents into the esophagus.

b. Drug Administration:

Acclimation: Allow animals to recover for 4 weeks post-surgery.

Formulation: Dissolve rabeprazole sodium in 0.9% physiological saline to a concentration of

1.5% (W/V).[9]

Administration: Administer subcutaneously into the back three times per week. The injection

volume is 0.2 ml per 100 g of body weight.[8][9]

c. Endpoint Analysis:

Duration: 40 weeks post-surgery.

Necropsy: Euthanize the animals and harvest the esophagus.

Histopathology: Examine the esophageal tissue for the presence of proliferative hyperplasia,

Barrett's metaplasia, and esophageal cancer.

Visualizations
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Signaling Pathway: Rabeprazole-Induced
Hypergastrinemia and ECL Cell Hyperplasia

Stomach Environment

Rabeprazole

H+/K+-ATPase (Proton Pump)
in Parietal Cells

Inhibits

Gastric Acid (HCl) Secretion

Reduces

Drives

Increased Gastric pH
(Hypochlorhydria)

Antral G-Cells

Negative Feedback
(Inhibited by Acid)

Gastrin Secretion

Produce

Hypergastrinemia
(Increased Serum Gastrin)

Leads to

Enterochromaffin-like (ECL) Cells

Stimulates

ECL Cell Hyperplasia

Proliferation leads to
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Click to download full resolution via product page

Caption: Mechanism of rabeprazole-induced ECL cell hyperplasia.

Experimental Workflow: Long-Term Oral Toxicity Study
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Caption: Workflow for a long-term rabeprazole toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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